Cas no 15118-53-3 (Hexanoic acid, 2,2-dimethyl-4-oxo-)

• Product Name: Hexanoic acid, 2,2-dimethyl-4-oxo-
• CAS No: 15118-53-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1324427
• PubChem ID: 14591235
• Update Time: 2025-04-20

Hexanoic acid, 2,2-dimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,2-dimethyl-4-oxo-
• 2,2-DIMETHYL-4-OXOHEXANOIC ACID
• SCHEMBL9737294
• DB-355062
• WCDLSRSKDWMPNQ-UHFFFAOYSA-N
• 15118-53-3

• Inchi： 1S/C8H14O3/c1-4-6(9)5-8(2,3)7(10)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： WCDLSRSKDWMPNQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(CC)=O)=O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.038
• Melting Point: 87-88 ºC
• Boiling Point: 268 ºC
• Flash Point: 130 ºC